Cas no 1805150-21-3 (Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate
• CAS No: 1805150-21-3
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897524
• Update Time: 2025-11-05

Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-7(15)3-5-6(9(11)12)4-13-10(14(16)17)8(5)19-2/h4,9H,3H2,1-2H3
• InChI Key： FOACLGOZCCUDHJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CC(=O)OC)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate

Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate: A Comprehensive Overview

Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate (CAS No. 1805150-21-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a difluoromethyl group, a methoxy group, and a nitro group, all attached to a pyridine ring. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate involves a series of carefully designed multi-step reactions. Researchers have employed advanced methodologies, such as Suzuki coupling and nucleophilic substitution, to achieve high yields and purity in the synthesis process. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature and solvent selection, to enhance the efficiency of these reactions. The compound's stability under various conditions has also been extensively investigated, revealing its resistance to thermal degradation and susceptibility to specific chemical reagents.

One of the most promising applications of this compound lies in its potential as a precursor for the development of novel pharmaceutical agents. The nitro group in the molecule is known to exhibit anti-inflammatory and antimicrobial properties, while the methoxy group enhances solubility and bioavailability. Recent research has explored the use of this compound as an intermediate in the synthesis of drugs targeting specific enzymes involved in metabolic disorders. For instance, studies have demonstrated its ability to inhibit certain kinases, making it a candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate has shown potential in materials science. Its electronic properties make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and organic photovoltaic cells. The difluoromethyl group contributes to the molecule's electron-withdrawing characteristics, which are crucial for optimizing device performance. Researchers have also explored its use as a building block for constructing advanced polymer materials with tailored mechanical and thermal properties.

The environmental impact of this compound has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles under controlled laboratory conditions. Results indicate that while the compound exhibits moderate biodegradability, its persistence in certain environmental matrices raises concerns about long-term ecological effects. As such, efforts are underway to develop greener synthesis routes and application methods that minimize environmental footprint.

From a structural standpoint, Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate exhibits a high degree of symmetry and conjugation within its molecular framework. This contributes to its unique optical properties, which have been leveraged in various spectroscopic studies. Advanced computational methods, such as density functional theory (DFT), have been employed to model the electronic structure of the molecule, providing insights into its reactivity and stability under different conditions.

In conclusion, Methyl 5-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate (CAS No. 1805150-21-3) is a versatile compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.